alpha-Phenyl-4-chlorocinnamic acid

• Molecular Formula: C15H11ClO2
• Molecular Weight: 258.70 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2-phenylprop-2-enoic acid
• InChI: InChI=1S/C15H11ClO2/c16-13-8-6-11(7-9-13)10-14(15(17)18)12-4-2-1-3-5-12/h1-10H,(H,17,18)
• InChI Key: VRWKAXRIXMCDDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC2=CC=C(C=C2)Cl)C(=O)O

Description

Alpha-Phenyl-4-chlorocinnamic acid is a useful research compound. Its molecular formula is C15H11ClO2 and its molecular weight is 258.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 56.2 g 4-chlorobenzaldehyde, 54.4 g phenylacetic acid, 80 ml acetic anhydride and 40 ml triethylamine was refluxed for 5 hours. Unreacted 4-chlorobenzaldehyde was removed by steam distillation and the residue dissolved in aqueous alcohol and treated with decolourising carbon. Crystals of α-phenyl-4-chlorocinnamic acid were obtained on acidification of the solution. The product was recrystallised from alcohol and found to have a melting point of 202°-4° C. The chlorosulphonyl derivative was prepared according to the method described in Example 1.